Cas no 1544665-46-4 (methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate)

methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate structure
1544665-46-4 structure
Product Name:methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
CAS No:1544665-46-4
MF:C12H21NO2
MW:211.30064368248
CID:2135314
Update Time:2023-11-20

methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

    • 4-amino-Bicyclo[2.2.2]octane-1-propanoic acid methyl ester
    • methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
    • methyl 3-(4-aminobicyclo[2.2.2]octan-1-yl)propanoate
    • XYEVIUDNQGQLTH-UHFFFAOYSA-N
    • 3-(4-Amino-bicyclo[2.2.2]oct-1-yl)-propionic acid methyl ester
    • CID 90026431
    • Bicyclo[2.2.2]octane-1-propanoic acid, 4-amino-, methyl ester
    • Aceticacid,2-(4-hydroxypropoxy)-,ethylester
    • Inchi: 1S/C12H21NO2/c1-15-10(14)2-3-11-4-7-12(13,8-5-11)9-6-11/h2-9,13H2,1H3
    • InChI Key: XYEVIUDNQGQLTH-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC12CCC(CC1)(CC2)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.088±0.06 g/cm3(Predicted)
  • Boiling Point: 277.0±13.0 °C(Predicted)
  • pka: 10.85±0.40(Predicted)

methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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